Cas no 31499-72-6 (2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-)

2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)- structure
31499-72-6 structure
Product Name:2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-
CAS No:31499-72-6
MF:C13H22O
MW:194.313184261322
CID:303791
Update Time:2026-05-14

2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-
    • 4-(2,6,6-trimethylcyclohex-2-en-1-yl)butan-2-one
    • DIHYDRO ALPHA IONONE
    • EINECS 250-657-4
    • FEMA No. 3628
    • Inchi： InChI=1S/C13H22O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6,12H,5,7-9H2,1-4H3
    • InChI Key： JHJCHCSUEGPIGE-UHFFFAOYSA-N
    • SMILES： CC1=CCCC(C)(C)C1CCC(=O)C

Computed Properties

  • Exact Mass: 194.16700

Experimental Properties

  • Density: 0.922 g/mL at 20 °C(lit.)
  • Boiling Point: 90 °C0.1 mm Hg(lit.)
  • Flash Point: 98 °C
  • Refractive Index: n20/D 1.477
  • PSA: 17.07000
  • LogP: 3.73810
  • FEMA: 3628 | DIHYDRO-ALPHA-IONONE

2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)- Security Information

  • WGK Germany：2
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36
  • FLUKA BRAND F CODES：10-23
  • RTECS：EM0535000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)- Customs Data

  • HS CODE：2914299000
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02571-25ml
2-Butanone,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-
 31499-72-6
25ml
 ¥1628.0 2021-09-04

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